Cas no 2294946-51-1 (tetrahydro-2H-pyran-2,2,3,3,4,5,5,6,6-d9-4-ol)

tetrahydro-2H-pyran-2,2,3,3,4,5,5,6,6-d9-4-ol structure
2294946-51-1 structure
Product Name:tetrahydro-2H-pyran-2,2,3,3,4,5,5,6,6-d9-4-ol
CAS No:2294946-51-1
MF:C5H10O2
MW:111.187157154083
CID:6821242
PubChem ID:172402391
Update Time:2025-03-01

tetrahydro-2H-pyran-2,2,3,3,4,5,5,6,6-d9-4-ol Chemical and Physical Properties

Names and Identifiers

    • tetrahydro-2H-pyran-2,2,3,3,4,5,5,6,6-d9-4-ol
    • 2294946-51-1
    • CS-24438
    • Inchi: 1S/C5H10O2/c6-5-1-3-7-4-2-5/h5-6H,1-4H2/i1D2,2D2,3D2,4D2,5D
    • InChI Key: LMYJGUNNJIDROI-UHUJFCCWSA-N
    • SMILES: O1C([2H])([2H])C([2H])([2H])C([2H])(C([2H])([2H])C1([2H])[2H])O

Computed Properties

  • Exact Mass: 111.124570271Da
  • Monoisotopic Mass: 111.124570271Da
  • Isotope Atom Count: 9
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 48
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 29.5Ų
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